Calcium urate
Overview
Description
Calcium urate is a chemical compound that is formed when uric acid and calcium ions combine. It is a common component of kidney stones and can also be found in gouty tophi. Calcium urate has been the subject of extensive scientific research due to its potential role in the development of these conditions.
Scientific Research Applications
Crystallization and Arthritis
Calcium urate plays a role in crystal aggregates associated with various forms of arthritis. Research shows that crystals like monosodium urate and calcium urate can cause acute inflammation and contribute to the damage of bone, cartilage, and other joint tissues. This is clinically perceived as tophaceous destruction or degenerative joint disease. Crystals containing calcium are also potent mitogens, indicating their importance in cell division and growth (McCarty, 1994).
Crystal Structure Analysis
A study focused on the characterization of calcium diurate hexahydrate (CaUr2·6H2O) provides insights into the diverse uric acid salts linked with crystal deposition diseases. This contributes to understanding the crystal structure and interactions in conditions like gout and pseudogout (Presores et al., 2013).
Urinary Stone Research
Calcium urate is significant in the study of urinary stone disease. Historical research symposia have focused on understanding the role of various substances, including calcium and uric acid, in the formation of urinary stones. Calcium urate's involvement in stone formation, through mechanisms like hypercalciuria and hyperoxaluria, has been a topic of extensive research (Bichler, 2006).
Urolithiasis and Calcium Salts Crystallization
Studies have explored the crystallization of calcium salts in urine, examining the role of urate in facilitating the nucleation and growth of calcium oxalate crystals. This is particularly relevant in hyperuricosuric conditions, where increased urinary uric acid levels can promote calcium oxalate stone formation (Pak et al., 1978).
Neurodegenerative Disease Research
Urate levels, including calcium urate, are studied for their potential role in neurodegenerative diseases. Elevated urate levels are associated with a reduced risk of developing conditions like Parkinson’s disease and Alzheimer’s disease, suggesting a neuroprotective effect possibly due to antioxidant properties (Paganoni & Schwarzschild, 2016).
Calcium Oxalate Crystallization in Urine
Research into the role of urate in promoting calcium oxalate crystallization in urine has implications for understanding stone formation. This includes the exploration of urinary glycosaminoglycans and their interaction with urate salts, which can influence the crystallization process (Grover et al., 1992).
properties
IUPAC Name |
calcium;6,8-dioxo-7,9-dihydro-1H-purin-2-olate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H4N4O3.Ca/c2*10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h2*(H4,6,7,8,9,10,11,12);/q;;+2/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIKIPZDTTJQYGT-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12=C(NC(=O)N1)N=C(NC2=O)[O-].C12=C(NC(=O)N1)N=C(NC2=O)[O-].[Ca+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6CaN8O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40890528 |
Source
|
| Record name | Calcium urate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40890528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium urate | |
CAS RN |
827-37-2 |
Source
|
| Record name | Calcium urate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000827372 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium urate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40890528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium urate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.427 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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